Cas no 3025-96-5 (4-Acetamidobutanoic acid)
4-Acetamidobutanoic acid is a versatile organic compound with the molecular formula C₆H₁₁NO₃, featuring both acetamido and carboxyl functional groups. This white crystalline solid is soluble in water and polar organic solvents, making it suitable for applications in pharmaceutical synthesis and biochemical research. Its structure allows it to serve as an intermediate in the production of γ-aminobutyric acid (GABA) derivatives and other bioactive molecules. The compound exhibits stability under standard conditions and can be readily functionalized, offering flexibility in synthetic pathways. Its high purity and well-defined properties make it a reliable choice for laboratory and industrial use in peptide chemistry and medicinal chemistry applications.
4-Acetamidobutanoic acid structure
Product Name:4-Acetamidobutanoic acid
4-Acetamidobutanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-Acetamidobutanoic acid
- 4-Acetamidobutyric acid
- 4-(Acetylamino)butanoic acid
- Acetyl-γ-aminobutyric acid
- N-acetyl GABA
- 4-acetamidobutyrate
- BUTYRIC ACID,4-ACETAMIDO
- N4-Acetylaminobutanoate
- N-Acetyl-4-aminobutanoic acid
- N-Acetyl-4-aminobutyric acid
- N-Acetyl-.gamma.-amino-n-butyric acid
- CS-6350
- 4-Acetamidobutanoate
- EINECS 221-186-1
- Z85888803
- 4-(Acetylamino)butanoic acid #
- HY-101411
- N-acetyl-GABA
- NSC 27423
- 4-acetamidobutanoicacid
- CHEBI:17645
- DTXSID50184344
- N-Acetyl-.gamma.-aminobutyrate
- A820281
- N4-Acetylaminobutanoic acid
- .gamma.-Acetylaminobutyric acid
- J-017846
- NSC27423
- AS-60736
- SCHEMBL285421
- FT-0617381
- 4-(acetylamino)butyrate
- N-Acetyl-gamma-amino-n-butyric acid
- UNII-3A70KD310L
- MFCD00020552
- 3A70KD310L
- 4-(Acetylamino)butanoate
- 4-(acetylamino)butyric acid
- D87839
- 3025-96-5
- Butanoic acid, 4-(acetylamino)-
- Q27102497
- 4-04-00-02604 (Beilstein Handbook Reference)
- NS00014736
- N-Acetyl-.gamma.-aminobutyric acid
- C4ACB70B-84C2-4E19-A262-C25088388B3F
- C02946
- N-Acetyl-gamma-aminobutyrate
- BRN 1762288
- Butanoic acid, 4-(acetylamino)- (9CI)
- gamma-Acetylaminobutyric acid
- s3358
- BUTYRIC ACID, 4-ACETAMIDO-
- EN300-18564
- N-Acetyl-4-aminobutanoate
- DF 469
- Butanoic acid, 4-acetamido-
- NSC-27423
- 4-acetylaminobutyric acid
- AKOS000178808
- bmse000468
- N-acetyl-4-aminobutyrate
- DB-047735
- ALBB-036270
-
- MDL： MFCD00020552
- Inchi： 1S/C6H11NO3/c1-5(8)7-4-2-3-6(9)10/h2-4H2,1H3,(H,7,8)(H,9,10)
- InChI Key： UZTFMUBKZQVKLK-UHFFFAOYSA-N
- SMILES： OC(CCCNC(C)=O)=O
- BRN： 1762288
Computed Properties
- Exact Mass: 145.07400
- Monoisotopic Mass: 145.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 2
- XLogP3: -0.6
- Topological Polar Surface Area: 66.4A^2
Experimental Properties
- Color/Form: Not available
- Density: 1.2511 (rough estimate)
- Melting Point: 128-131 °C
- Boiling Point: 264.26°C (rough estimate)
- Flash Point: 199°C
- Refractive Index: 1.4772 (estimate)
- Water Partition Coefficient: Soluble in water (19.9 mg/ml).
- PSA: 66.40000
- LogP: 0.37820
- Solubility: Not available
4-Acetamidobutanoic acid Security Information
- Hazard Category Code： 36/37/38
- Safety Instruction： S37/39-S26
- RTECS：ES5610000
-
Hazardous Material Identification：
- Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
- Risk Phrases：R36/37/38
- Safety Term：S26;S37/39
4-Acetamidobutanoic acid Customs Data
- HS CODE：2924199090
- Customs Data：
China Customs Code:
2924199090Overview:
2924199090. Other acyclic amides(Including acyclic carbamates)(Including its derivatives and salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to, packing
Summary:
2924199090. other acyclic amides (including acyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
4-Acetamidobutanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A298465-2.5g |
4-Acetamidobutyric acid |
3025-96-5 | 2.5g |
$ 120.00 | 2022-06-08 | ||
| TRC | A298465-5g |
4-Acetamidobutyric acid |
3025-96-5 | 5g |
$ 205.00 | 2022-06-08 | ||
| TRC | A298465-10g |
4-Acetamidobutyric acid |
3025-96-5 | 10g |
$ 320.00 | 2022-06-08 | ||
| MedChemExpress | HY-101411-10mM*1mLinWater |
4-Acetamidobutanoic acid |
3025-96-5 | ≥98.0% | 10mM*1mLinWater |
￥770 | 2022-03-28 | |
| MedChemExpress | HY-101411-200mg |
4-Acetamidobutanoic acid |
3025-96-5 | ≥98.0% | 200mg |
￥700 | 2023-09-01 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 083015-1g |
4-Acetamidobutyric acid |
3025-96-5 | 97% | 1g |
471CNY | 2021-05-07 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169398-50g |
4-Acetamidobutanoic acid |
3025-96-5 | 97% | 50g |
¥2502.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169398-250mg |
4-Acetamidobutanoic acid |
3025-96-5 | 97% | 250mg |
¥35.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | A169398-10g |
4-Acetamidobutanoic acid |
3025-96-5 | 97% | 10g |
¥700.90 | 2023-09-04 | |
| Chemenu | CM277861-100g |
4-Acetamidobutanoic acid |
3025-96-5 | 95% | 100g |
$320 | 2021-06-09 |
4-Acetamidobutanoic acid Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:3025-96-5)4-Acetamidobutanoic acid
Order Number:A820281
Stock Status:in Stock
Quantity:25g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:09
Price ($):173.0
Email:sales@amadischem.com
4-Acetamidobutanoic acid Related Literature
-
Jing Yu,Yu-Qi Lyu,Jiapeng Liu,Mohammed B. Effat,Junxiong Wu J. Mater. Chem. A, 2019,7, 17995-18002
-
Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
3025-96-5 (4-Acetamidobutanoic acid) Related Products
- 57-08-9(6-Acetamidohexanoic acid)
- 61283-60-1(3-(propylcarbamoyl)propanoic acid)
- 106738-27-6(11-acetamidoundecanoic acid)
- 629165-17-9(Butanoic acid, 4-[(4-hydroxybutyl)amino]-4-oxo-)
- 1719-01-3(4-(butylamino)-4-oxobutanoic Acid)
- 43218-44-6(7-(acetylamino)Heptanoic acid)
- 36805-79-5(Butanoic acid, 4-[(4-hydroxy-1-oxobutyl)amino]-)
- 105474-03-1(10-acetamidodecanoic acid)
- 15938-18-8(Butanoic acid, 4-[(3-carboxypropyl)amino]-4-oxo-)
- 17756-65-9(Butanoic acid, 4-(acetylamino)-, monosodium salt)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:3025-96-5)4-Acetamidobutanoic acid
Purity:99%
Quantity:25g
Price ($):173.0